Cas no 2228449-57-6 (methyl 3-1-(aminooxy)-2-methylpropan-2-ylbenzoate)

• Product Name: methyl 3-1-(aminooxy)-2-methylpropan-2-ylbenzoate
• CAS No: 2228449-57-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6370991
• PubChem ID: 165760162
• Update Time: 2025-05-21

methyl 3-1-(aminooxy)-2-methylpropan-2-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(aminooxy)-2-methylpropan-2-ylbenzoate
• methyl 3-[1-(aminooxy)-2-methylpropan-2-yl]benzoate
• 2228449-57-6
• EN300-1754469

• Inchi： 1S/C12H17NO3/c1-12(2,8-16-13)10-6-4-5-9(7-10)11(14)15-3/h4-7H,8,13H2,1-3H3
• InChI Key： BUMLWKACIUNHDH-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-1-(aminooxy)-2-methylpropan-2-ylbenzoate

Methyl 3-(1-(Aminooxy)-2-Methylpropan-2-yl)benzoate: A Comprehensive Overview

Methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate, identified by the CAS number 2228449-57-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

The chemical structure of methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate consists of a benzoate moiety substituted at the third position with a methyl group and an aminooxy-containing substituent. The presence of the aminooxy group introduces unique reactivity and functional properties, making it a valuable component in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

From a synthetic perspective, the preparation of methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate involves a multi-step process that typically begins with the esterification of benzoic acid derivatives. The introduction of the aminooxy group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Researchers have optimized these reaction conditions to enhance yield and purity, ensuring scalability for industrial applications.

The physical properties of methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate are also noteworthy. It exists as a crystalline solid under standard conditions, with a melting point that falls within the range typical for such organic compounds. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-based reactions, further underscoring its utility in synthetic chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate. Quantum mechanical calculations have revealed that the aminooxy group significantly influences the compound's electronic distribution, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings have implications for its use in supramolecular chemistry and drug design.

In terms of biological activity, preliminary assays have demonstrated that methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs. Furthermore, ongoing research is exploring its role as a precursor for more complex bioactive molecules, leveraging its structural versatility.

From an environmental standpoint, understanding the degradation pathways of methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate is crucial for assessing its ecological impact. Recent studies have employed advanced spectroscopic techniques to monitor its breakdown under various environmental conditions, providing valuable data for risk assessment and sustainable chemical practices.

In conclusion, methyl 3-(1-(aminooxy)-2-methylpropan-2-yl)benzoate (CAS No 2228449-57-6) stands out as a compound with diverse applications and promising potential across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a key player in contemporary chemical research.